![molecular formula C20H20N2 B1222420 3-(4-phenylphenyl)-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine](/img/structure/B1222420.png)
3-(4-phenylphenyl)-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(4-phenylphenyl)-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine is a member of biphenyls.
Scientific Research Applications
Antibacterial and Antifungal Activity
A series of novel 3-aryl-5H-imidazo[1,2-a]azepine quaternary salts, including 3-(4-phenylphenyl)-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine derivatives, were synthesized and evaluated for their antimicrobial activities. These compounds exhibited significant antibacterial and antifungal activities. For instance, certain derivatives showed broad activity spectrum towards bacteria like Staphylococcus aureus and Escherichia coli, and fungi such as Cryptococcus neoformans (Demchenko et al., 2021). Additionally, similar compounds, like 3-biphenyl-3H-Imidazo[1,2-a]azepin-1-ium bromides, demonstrated promising activity against Staphylococcus aureus, Cryptococcus neoformans, and Candida albicans (Demchenko et al., 2020).
Antiviral Activity
Research has also been conducted on the antiviral properties of related compounds, such as 1-(4-chlorophenyl)-4-(para-tolyl)-5,6,7,8-tetrahydro-2a,4a-diazacyclopenta[cd]azulene-2-carboxylic acid derivatives. These compounds showed promising antiviral activity, particularly against the Flu A H1N1 California/07/2009 virus (Demchenko et al., 2019).
Synthetic Applications
The compound has been utilized in the synthesis of various heterocyclic systems. For example, it has been used in the preparation of derivatives of 2a,4a-Diazacyclopenta[c,d]azulene (Kovtunenko et al., 1996). Additionally, its derivatives have been instrumental in the synthesis of complex molecules like 1,4,5,6-tetrahydropyrazolo[3,4-d]pyrido[3,2-b]azepine (Albright & Du, 2000).
Analgesic Properties
Studies have also explored the analgesic properties of derivatives of this compound. These compounds have shown potential in pain treatment, with some derivatives displaying moderate analgesic effects (Demchenko et al., 2018).
Properties
Molecular Formula |
C20H20N2 |
---|---|
Molecular Weight |
288.4 g/mol |
IUPAC Name |
3-(4-phenylphenyl)-6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine |
InChI |
InChI=1S/C20H20N2/c1-3-7-16(8-4-1)17-10-12-18(13-11-17)19-15-21-20-9-5-2-6-14-22(19)20/h1,3-4,7-8,10-13,15H,2,5-6,9,14H2 |
InChI Key |
YJAKNSVSOFNUEU-UHFFFAOYSA-N |
SMILES |
C1CCC2=NC=C(N2CC1)C3=CC=C(C=C3)C4=CC=CC=C4 |
Canonical SMILES |
C1CCC2=NC=C(N2CC1)C3=CC=C(C=C3)C4=CC=CC=C4 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.